Cas no 125769-41-7 (2-Propenoic acid,3-[4-(diethylamino)-2-hydroxyphenyl]-2-methyl-)

• Product name: 2-Propenoic acid,3-[4-(diethylamino)-2-hydroxyphenyl]-2-methyl-
• CAS No: 125769-41-7
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• CID: 174562
• PubChem ID: 5288082

2-Propenoic acid,3-[4-(diethylamino)-2-hydroxyphenyl]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-[4-(diethylamino)-2-hydroxyphenyl]-2-methyl-
• 3-[4-(diethylamino)-2-hydroxyphenyl]-2-methylprop-2-enoic acid
• alpha-methyl-2-hydroxy-4-diethylaminocinnamic acid
• (2E)-3-[4-(diethylamino)-2-hydroxyphenyl]-2-methylprop-2-enoic acid
• 2-Propenoic acid, 3-(4-(diethylamino)-2-hydroxyphenyl)-2-methyl-
• alpha-Mhdac
• UNII-GLA35OJ8JH
• DB07668
• PD005570
• 3-(4-DIETHYLAMINO-2-HYDROXY-PHENYL)-2-METHYL-PROPIONIC ACID
• PARA-DIETHYLAMINO-O-HYDROXY-ALPHA-METHYL CINNAMIC ACID
• 3-(4-(DIETHYLAMINO)-2-HYDROXYPHENYL)-2-METHYLPROP-2-ENOICACID
• GLA35OJ8JH
• NS00071920
• 125769-41-7
• Q27096887
• SCHEMBL3363279
• (E)-3-[4-(diethylamino)-2-hydroxyphenyl]-2-methylprop-2-enoic acid

• Inchi： InChI=1S/C14H19NO3/c1-4-15(5-2)12-7-6-11(13(16)9-12)8-10(3)14(17)18/h6-9,16H,4-5H2,1-3H3,(H,17,18)/b10-8+
• InChI Key： JAEWDFYDSACHDN-CSKARUKUSA-N
• SMILES： C(N(CC)C1C=CC(/C=C(\C)/C(O)=O)=C(O)C=1)C

Computed Properties

• Exact Mass: 249.13649347g/mol
• Monoisotopic Mass: 249.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.8Ų
• XLogP3: 2.7